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Compound of Interest

Compound Name: MB-07803

Cat. No.: B1676234 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a critical regulatory enzyme in gluconeogenesis, the

metabolic pathway responsible for glucose production in the liver.[1] It catalyzes the hydrolysis

of fructose-1,6-bisphosphate to fructose-6-phosphate and inorganic phosphate.[2] As a key

rate-limiting step, FBPase is a significant therapeutic target for type 2 diabetes, where

excessive hepatic glucose production is a major contributor to hyperglycemia.[3][4] MB-07803
is an orally available prodrug of a potent, noncompetitive inhibitor of FBPase, making it a

valuable research tool for studying gluconeogenesis and a potential therapeutic agent.[5][6]

These application notes provide a detailed protocol for performing an FBPase activity assay to

evaluate the inhibitory effects of MB-07803.

Principle of the Assay

The FBPase activity is quantified by measuring the amount of inorganic phosphate (Pi)

produced from the enzymatic hydrolysis of fructose-1,6-bisphosphate. This protocol employs a

colorimetric method, where the liberated phosphate reacts with a malachite green-based

reagent to form a colored complex. The intensity of this color, which is directly proportional to

the amount of phosphate produced, is measured by absorbance spectroscopy. The inhibitory

potential of MB-07803 is determined by measuring the decrease in FBPase activity across a

range of inhibitor concentrations.
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Caption: FBPase is a key regulatory point in the gluconeogenesis pathway.
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Caption: A stepwise workflow for the FBPase inhibition assay.
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Assay Buffer Preparation

Prepare the assay buffer consisting of 50 mM HEPES (pH 7.4), 150 mM KCl, 2 mM MgCl₂, 1

mM EDTA, and 0.01% BSA.

Reagent Preparation

MB-07803 Stock Solution: Prepare a 10 mM stock solution of MB-07803 in DMSO. Create a

serial dilution in the assay buffer to achieve the desired final concentrations for the assay.

FBPase Working Solution: Dilute the FBPase enzyme in the assay buffer to a final

concentration that yields a linear reaction rate for at least 30 minutes.

FBP Substrate Solution: Prepare a stock solution of Fructose-1,6-bisphosphate in the assay

buffer. The final concentration in the assay should be at or near the Km value for FBPase.

Assay Procedure

Add 50 µL of assay buffer to all wells of a 96-well plate.

Add 10 µL of the serially diluted MB-07803 or vehicle (DMSO) to the appropriate wells.

Add 20 µL of the FBPase working solution to each well.

Gently tap the plate to mix and pre-incubate for 15 minutes at room temperature.

Initiate the enzymatic reaction by adding 20 µL of the FBP substrate solution to each well.

Incubate the plate at 37°C for 20-30 minutes.

Stop the reaction by adding 100 µL of the Malachite Green reagent.

Incubate for an additional 15-20 minutes at room temperature to allow for color development.

Measure the absorbance at approximately 620 nm using a microplate reader.

Phosphate Standard Curve

Prepare a series of dilutions of the phosphate standard in the assay buffer.
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Add 100 µL of each standard concentration to separate wells.

Add 100 µL of the Malachite Green reagent to each standard well.

Incubate and measure the absorbance as described above.

Plot the absorbance values against the known phosphate concentrations to generate a

standard curve.

Data Presentation
The amount of phosphate produced in each reaction well is calculated using the linear

regression equation derived from the phosphate standard curve. The percentage of FBPase

inhibition is then calculated for each MB-07803 concentration.

Table 1: Example Data for FBPase Inhibition by MB-07803

MB-07803 (nM)
Absorbance (620
nm)

Phosphate (nmol) % Inhibition

0 (Control) 0.950 12.5 0

10 0.855 11.2 10.4

30 0.713 9.3 25.6

100 0.475 6.2 50.4

300 0.238 3.1 75.2

1000 0.105 1.4 88.8

Note: This data is for illustrative purposes only. Actual results may vary.

The IC₅₀ value, the concentration of inhibitor that causes 50% inhibition of enzyme activity, can

be determined by plotting the percent inhibition against the logarithm of the MB-07803
concentration and fitting the data to a dose-response curve.
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Caption: The logical progression from experimental variables to the final IC50 value.

Conclusion

This application note provides a comprehensive and detailed protocol for assessing the

inhibitory activity of MB-07803 on FBPase. The described colorimetric assay is a

straightforward and sensitive method suitable for characterizing enzyme inhibitors and can be

adapted for high-throughput screening. Accurate determination of the IC₅₀ value is essential for

evaluating the potency of FBPase inhibitors in the context of drug discovery and development

for type 2 diabetes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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